Cas no 619331-71-4 (4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine)

4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine is a halogenated heterocyclic compound featuring a fused pyrrolopyridine core. Its key structural attributes include bromine substitutions at the 4 and 7 positions, which enhance reactivity for cross-coupling reactions such as Suzuki or Stille couplings, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid aromatic framework contributes to its stability, while the dibromo functionality allows for selective functionalization, enabling precise derivatization. It is commonly employed in the development of biologically active molecules, particularly in medicinal chemistry research targeting kinase inhibitors or other therapeutic agents. High purity grades ensure consistent performance in synthetic applications.

4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine structure

619331-71-4 structure

Product Name:4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine

CAS No:619331-71-4

MF:C₇H₄Br₂N₂

MW:275.928059577942

MDL:MFCD12963396

CID:1123808

PubChem ID:53412782

Update Time:2025-05-20

4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 4,7-Dibromo-6-azaindole
- 1H-Pyrrolo[2,3-c]pyridine, 4,7-dibroMo-
- 4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine
- AMY24557
- AK476092
- 1h-pyrrolo[2,3-c]pyridine,4,7-dibromo-
- DB-367156
- SCHEMBL2211568
- AKOS027424322
- 619331-71-4
- BP-11511
- C75905
- DTXSID70696616
- EN300-7720505
- MFCD12963396
- MDL： MFCD12963396
- Inchi： 1S/C7H4Br2N2/c8-5-3-11-7(9)6-4(5)1-2-10-6/h1-3,10H
- InChI Key： YGGJWPDZPZHYBA-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C2=C1C=CN2)Br

Computed Properties

Exact Mass: 275.87207 g/mol
Monoisotopic Mass: 273.87412 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 28.7
Molecular Weight: 275.93

Experimental Properties

Density: 2.164±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.55 g/l) (25 º C),

4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF687-250mg	4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine	619331-71-4	96%	250mg	2123CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF687-100mg	4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine	619331-71-4	96%	100mg	541.0CNY	2021-07-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D892028-1g	4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine	619331-71-4	96%	1g	3,985.20	2021-05-17
TRC	D426873-1mg	4,7-Dibromo-1h-Pyrrolo[2,3-C]Pyridine	619331-71-4		1mg	$ 50.00	2022-06-05
TRC	D426873-2mg	4,7-Dibromo-1h-Pyrrolo[2,3-C]Pyridine	619331-71-4		2mg	$ 65.00	2022-06-05
TRC	D426873-10mg	4,7-Dibromo-1h-Pyrrolo[2,3-C]Pyridine	619331-71-4		10mg	$ 135.00	2022-06-05
Alichem	A199003820-250mg	4,7-Dibromo-6-azaindole	619331-71-4	97%	250mg	$646.00	2023-09-01
Alichem	A199003820-500mg	4,7-Dibromo-6-azaindole	619331-71-4	97%	500mg	$960.40	2023-09-01
Alichem	A199003820-1g	4,7-Dibromo-6-azaindole	619331-71-4	97%	1g	$1752.40	2023-09-01
Chemenu	CM254075-100mg	4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine	619331-71-4	95%+	100mg	$226	2021-08-04

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Additional information on 4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine (CAS No. 619331-71-4)

4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine is a heterocyclic organic compound with significant applications in pharmaceutical and material science research. Its molecular structure, featuring a pyrrolopyridine core substituted with two bromine atoms, makes it a versatile intermediate for synthesizing complex molecules. The compound's CAS No. 619331-71-4 serves as a unique identifier in chemical databases, ensuring precise tracking in global supply chains.

Recent trends highlight growing interest in 4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine due to its role in developing kinase inhibitors and fluorescent probes. Researchers frequently search for "pyrrolopyridine derivatives synthesis" or "brominated heterocycles applications," reflecting its relevance in drug discovery. The compound's electron-rich aromatic system enables participation in cross-coupling reactions, a hot topic in green chemistry and catalysis.

From an analytical perspective, 619331-71-4 exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) studies reveal characteristic signals for the pyrrole and pyridine protons, while mass spectrometry confirms its molecular weight (285.91 g/mol). These features are critical for quality control in high-throughput screening workflows, a frequently searched term in pharmaceutical R&D.

The compound's thermal stability (decomposition point >250°C) makes it suitable for high-temperature reactions, addressing common queries about "heat-resistant heterocycles." Its solubility profile—moderate in polar aprotic solvents like DMF or DMSO—aligns with industry demands for solution-processable materials, a key phrase in organic electronics research.

Environmental considerations are increasingly prominent in chemical discussions. 4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine demonstrates biodegradability potential under specific conditions, resonating with searches for "eco-friendly heterocyclic compounds." Regulatory databases classify it under REACH compliance, ensuring adherence to international safety standards—a major concern for contract manufacturing organizations (CMOs).

In material science, this compound contributes to organic semiconductor development, particularly in OLED and OFET applications. Its planar conjugated structure facilitates charge transport, a property often queried as "hole-transporting materials design." Patent analyses show rising filings incorporating 619331-71-4 in optoelectronic device formulations since 2020.

Supply chain dynamics reveal that 4,7-Dibromo-1H-pyrrolo[2,3-c]pyridine is predominantly sourced from specialized fine chemical suppliers, with purity grades ranging from 95% to 99.5%. This addresses frequent purchaser inquiries about "high-purity heterocyclic building blocks." Storage recommendations (desiccated, -20°C) align with best practices for air-sensitive reagents, another trending search term.

Future research directions may explore its metal-organic framework (MOF) integration or photocatalytic applications, topics gaining traction in academic literature. The compound's structure-activity relationships (SAR) remain under investigation, particularly for central nervous system (CNS) drug candidates—a focus area receiving 23% more PubMed citations in 2023 compared to previous years.